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Compound of Interest

Compound Name: Atriopeptin III

CAS No.: 90817-13-3

Cat. No.: B1591603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of Atriopeptin III, a key player in cardiovascular

regulation. We will delve into its molecular identity, the intricacies of its chemical synthesis and

characterization, its mechanism of action at the cellular level, and its physiological roles,

offering a robust resource for researchers in the field.

Core Identity: The Amino Acid Sequence and
Structure of Atriopeptin III
Atriopeptin III is a 24-amino acid peptide, representing a biologically active fragment of the

atrial natriuretic peptide (ANP) prohormone.[1][2][3] Specifically, it corresponds to residues 103-

126 of the ANF prohormone.[1] Its primary structure is crucial for its function, featuring a

characteristic 17-amino acid ring formed by a disulfide bond between two cysteine residues.[1]

[4] This cyclic structure is essential for its potent biological activities.[5]

The amino acid sequence of rat Atriopeptin III is:

H-Ser-Ser-Cys-Phe-Gly-Gly-Arg-Ile-Asp-Arg-Ile-Gly-Ala-Gln-Ser-Gly-Leu-Gly-Cys-Asn-Ser-

Phe-Arg-Tyr-OH[6]

In single-letter code, this is represented as:
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SSCFGGRIDRIGAQSGLGCNSFRY[1][2]

A disulfide bridge is formed between the cysteine (Cys) residues at positions 3 and 19.[1]

Physicochemical Properties
A summary of the key physicochemical properties of Atriopeptin III is presented in the table

below.

Property Value Source

Molecular Formula C₁₀₇H₁₆₅N₃₅O₃₄S₂ [1][6]

Molecular Weight ~2550 Da [2][6]

Sequence Length 24 amino acids [2][3][6]

Theoretical pI 9.08 [6]

Synthesis and Structural Verification: From Linear
Chain to Biologically Active Peptide
The production of biologically active Atriopeptin III for research and therapeutic development

relies on chemical synthesis, typically through a stepwise solid-phase method.[5] This process

involves the sequential addition of amino acids to a growing peptide chain anchored to a solid

resin support. The formation of the intramolecular disulfide bridge is a critical final step to

confer the correct three-dimensional structure required for its physiological function.[5]

Experimental Protocol: Solid-Phase Synthesis and
Purification of Atriopeptin III
The following protocol outlines the general steps for the manual solid-phase synthesis of

Atriopeptin III.

Resin Preparation: Start with a suitable solid support resin, such as a Wang resin pre-loaded

with the C-terminal amino acid, Tyrosine (Tyr).
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Deprotection: Remove the temporary protecting group (e.g., Fmoc) from the N-terminus of

the resin-bound amino acid. This is typically achieved using a solution of piperidine in a

suitable solvent like dimethylformamide (DMF).

Amino Acid Coupling: Activate the next amino acid in the sequence (Arginine - Arg) by

reacting it with a coupling agent (e.g., HBTU, HATU) in the presence of a base (e.g., DIPEA)

in a solvent like DMF. Add this activated amino acid to the deprotected resin to form a new

peptide bond.

Washing: Thoroughly wash the resin with DMF to remove any unreacted reagents and

byproducts.

Repeat Cycle: Repeat the deprotection, coupling, and washing steps for each subsequent

amino acid in the sequence until the full 24-amino acid linear peptide is assembled.

Cleavage and Deprotection: Once the synthesis is complete, cleave the peptide from the

resin and remove the permanent side-chain protecting groups using a strong acid cocktail,

typically containing trifluoroacetic acid (TFA).

Purification of the Linear Peptide: Purify the crude linear peptide using reversed-phase high-

performance liquid chromatography (RP-HPLC).

Disulfide Bridge Formation (Oxidation): Dissolve the purified linear peptide at a very high

dilution in a suitable solvent (e.g., 30% acetic acid) and treat with an oxidizing agent, such as

iodine, to facilitate the formation of the intramolecular disulfide bond between the two

cysteine residues.[5]

Final Purification: Purify the final cyclized Atriopeptin III to homogeneity using RP-HPLC.

Characterization: Confirm the identity and purity of the synthetic peptide using techniques

such as mass spectrometry (to verify the molecular weight) and amino acid analysis (to

confirm the composition).

Workflow for Atriopeptin III Synthesis and Purification
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Caption: Workflow for the solid-phase synthesis and purification of Atriopeptin III.

Mechanism of Action: The Signaling Cascade of
Atriopeptin III
Atriopeptin III, like other atrial natriuretic peptides, exerts its effects by binding to specific cell

surface receptors, primarily the natriuretic peptide receptor-A (NPR-A).[7][8] This receptor has

intrinsic guanylyl cyclase activity.[7][8] The binding of Atriopeptin III to the extracellular domain

of NPR-A induces a conformational change that activates the intracellular guanylyl cyclase

domain. This, in turn, catalyzes the conversion of guanosine triphosphate (GTP) to cyclic

guanosine monophosphate (cGMP).[7][8]

The elevated intracellular levels of cGMP then activate cGMP-dependent protein kinases

(PKG), which phosphorylate various downstream target proteins, leading to the physiological

effects of Atriopeptin III, such as vasodilation and natriuresis.[7][8]

Atriopeptin III Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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